Cas no 2137794-28-4 (5-aminopent-2-ynoic acid)
5-aminopent-2-ynoic acid structure
Product Name:5-aminopent-2-ynoic acid
CAS No:2137794-28-4
MF:C5H7NO2
MW:113.114581346512
MDL:MFCD31421150
CID:5174184
PubChem ID:54419504
Update Time:2024-03-01
5-aminopent-2-ynoic acid Chemical and Physical Properties
Names and Identifiers
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- 5-aminopent-2-ynoic acid
-
- MDL： MFCD31421150
- Inchi： 1S/C5H7NO2/c6-4-2-1-3-5(7)8/h2,4,6H2,(H,7,8)
- InChI Key： VZUDEFQCECGEBB-UHFFFAOYSA-N
- SMILES： C(O)(=O)C#CCCN
Computed Properties
- Exact Mass: 113.047678466g/mol
- Monoisotopic Mass: 113.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 63.3Ų
5-aminopent-2-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-333460-0.05g |
5-aminopent-2-ynoic acid |
2137794-28-4 | 95% | 0.05g |
$293.0 | 2023-09-04 | |
| Enamine | EN300-333460-0.1g |
5-aminopent-2-ynoic acid |
2137794-28-4 | 95% | 0.1g |
$437.0 | 2023-09-04 | |
| Enamine | EN300-333460-0.25g |
5-aminopent-2-ynoic acid |
2137794-28-4 | 95% | 0.25g |
$623.0 | 2023-09-04 | |
| Enamine | EN300-333460-0.5g |
5-aminopent-2-ynoic acid |
2137794-28-4 | 95% | 0.5g |
$980.0 | 2023-09-04 | |
| Enamine | EN300-333460-1.0g |
5-aminopent-2-ynoic acid |
2137794-28-4 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-333460-2.5g |
5-aminopent-2-ynoic acid |
2137794-28-4 | 95% | 2.5g |
$2464.0 | 2023-09-04 | |
| Enamine | EN300-333460-5.0g |
5-aminopent-2-ynoic acid |
2137794-28-4 | 95% | 5.0g |
$3645.0 | 2023-02-23 | |
| Enamine | EN300-333460-10.0g |
5-aminopent-2-ynoic acid |
2137794-28-4 | 95% | 10.0g |
$5405.0 | 2023-02-23 | |
| Enamine | EN300-333460-1g |
5-aminopent-2-ynoic acid |
2137794-28-4 | 95% | 1g |
$1256.0 | 2023-09-04 | |
| Enamine | EN300-333460-5g |
5-aminopent-2-ynoic acid |
2137794-28-4 | 95% | 5g |
$3645.0 | 2023-09-04 |
5-aminopent-2-ynoic acid Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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